Cas no 857419-46-6 (Thieno[3,4-b]-1,4-dioxin,2-(chloromethyl)-2,3-dihydro-)

• Product Name: Thieno[3,4-b]-1,4-dioxin,2-(chloromethyl)-2,3-dihydro-
• CAS No: 857419-46-6
• MF: C₇H₇ClO₂S
• MW: 190.647279977798
• CID: 717730
• PubChem ID: 329768732
• Update Time: 2025-10-24

Thieno[3,4-b]-1,4-dioxin,2-(chloromethyl)-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• Thieno[3,4-b]-1,4-dioxin,2-(chloromethyl)-2,3-dihydro-
• 3-(chloromethyl)-2,3-dihydrothieno[3,4-b][1,4]dioxine
• 2-(chloromethyl)-2,3-dihydrothieno[3,4-b][1,4]dioxine
• Thieno[3,4-b]-1,4-dioxin,2-(chloromethyl)-2,3-dihydro
• 2-Chloromethyl-2,3-dihydro-thieno[3,4-b][1,4]dioxine
• 2-Chloromethyl EDOT
• 2-(Chloromethyl)-2,3-dihydrothieno[3,4-b]-1,4-dioxin (ACI)
• 2-(Chloromethyl)-2H,3H-thieno[3,4-b][1,4]dioxine
• AKOS015850579
• 2-Chloromethyl-2,3-dihydrothieno[3,4-b]-1,4-dioxine, 95%
• EN300-367335
• Thieno[3,4-b]-1,4-dioxin, 2-(chloromethyl)-2,3-dihydro-
• UOXHKOVMJCKBOG-UHFFFAOYSA-N
• 2-chloromethyl-2,3-dihydrothieno[3,4-b][1,4]dioxine
• 2-(Chloromethyl)-2,3-dihydrothieno[3,4-b]-1,4-dioxin
• 857419-46-6
• SCHEMBL1141455
• DTXSID40647716
• 2-(Chloromethyl)-2,3-dihydrothieno[3,4-b]-1,4-dioxine

• MDL： MFCD17014651
• Inchi： 1S/C7H7ClO2S/c8-1-5-2-9-6-3-11-4-7(6)10-5/h3-5H,1-2H2
• InChI Key： UOXHKOVMJCKBOG-UHFFFAOYSA-N
• SMILES： ClCC1COC2C(=CSC=2)O1

Computed Properties

• Exact Mass: 189.98600
• Monoisotopic Mass: 189.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7A^2
• XLogP3: 2

Experimental Properties

• Melting Point: 39-44 °C
• PSA: 46.70000
• LogP: 2.12670

Thieno[3,4-b]-1,4-dioxin,2-(chloromethyl)-2,3-dihydro- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on Thieno[3,4-b]-1,4-dioxin,2-(chloromethyl)-2,3-dihydro-

Comprehensive Overview of Thieno[3,4-b]-1,4-dioxin, 2-(chloromethyl)-2,3-dihydro- (CAS No. 857419-46-6)

The compound Thieno[3,4-b]-1,4-dioxin, 2-(chloromethyl)-2,3-dihydro- (CAS No. 857419-46-6) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, combining a thieno[3,4-b]-1,4-dioxin core with a chloromethyl functional group, makes it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, organic electronics, and polymer chemistry, aligning with current trends in sustainable and high-performance material development.

One of the most searched questions about CAS No. 857419-46-6 relates to its synthetic applications and reactivity. The chloromethyl moiety in this compound offers a reactive site for further functionalization, enabling the creation of derivatives with tailored properties. This feature is particularly valuable in medicinal chemistry, where researchers modify the scaffold to optimize pharmacokinetic profiles. Additionally, the thieno[3,4-b]-1,4-dioxin backbone contributes to electron-rich characteristics, making it relevant for organic semiconductors and photovoltaic materials—a hotspot in renewable energy research.

From an industrial perspective, Thieno[3,4-b]-1,4-dioxin derivatives are being investigated for their role in flexible electronics and biodegradable polymers. With the rise of eco-conscious manufacturing, this compound’s potential to reduce environmental impact while maintaining performance is a key driver of its popularity. Searches for "sustainable synthetic intermediates" and "green chemistry applications" often highlight such molecules, reflecting broader market demands.

Analytical studies of 857419-46-6 emphasize its stability under controlled conditions and compatibility with common cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig protocols. These traits make it a reliable building block for high-throughput screening in drug development. Furthermore, computational modeling of its electronic properties has revealed promising correlations with charge transport efficiency, a critical factor in optoelectronic device design.

In summary, Thieno[3,4-b]-1,4-dioxin, 2-(chloromethyl)-2,3-dihydro- represents a nexus of innovation across multiple disciplines. Its adaptability to both biomedical and technological applications ensures continued relevance in cutting-edge research. As interest grows in multifunctional organic compounds, this CAS-registered molecule is poised to remain a focal point for scientific advancement.